4-(2-Hydroxyethyl)-2-methoxybenzonitrile

• Molecular Formula: C10H11NO2
• Molecular Weight: 177.20 g/mol
• IUPAC Name: 4-(2-hydroxyethyl)-2-methoxybenzonitrile
• InChI: InChI=1S/C10H11NO2/c1-13-10-6-8(4-5-12)2-3-9(10)7-11/h2-3,6,12H,4-5H2,1H3
• InChI Key: QMBKCUNTQJICDD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CCO)C#N

Description

4-(2-Hydroxyethyl)-2-methoxybenzonitrile is a benzonitrile derivative featuring a hydroxyethyl group at the para position and a methoxy group at the ortho position on the aromatic ring. This article compares its hypothetical structure to similar compounds, focusing on molecular features, physicochemical properties, and applications inferred from analogs.

Comparison with Similar Compounds

Structural and Molecular Analysis

The table below highlights key benzonitrile derivatives with substituents analogous to those in 4-(2-Hydroxyethyl)-2-methoxybenzonitrile:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Properties/Applications	References
4-(2-Hydroxyethyl)benzonitrile	C₉H₉NO	147.17	4-hydroxyethyl	Hydrophilic; used in organic synthesis and as a precursor for pharmaceuticals.
4-Fluoro-2-methoxybenzonitrile	C₈H₆FNO	151.14	2-methoxy, 4-fluoro	Electron-withdrawing fluorine enhances stability; potential agrochemical intermediate.
4-Hydroxy-2-methoxybenzeneacetonitrile	C₉H₉NO₂	163.17	2-methoxy, 4-hydroxy, acetonitrile chain	Increased polarity due to hydroxyl group; used in dye synthesis and bioactive molecules.
4-Bromo-2-(2-methoxyethoxy)benzonitrile	C₁₀H₁₀BrNO₂	256.10	2-methoxyethoxy, 4-bromo	Bromine adds bulk and reactivity; applied in cross-coupling reactions for drug discovery.
4-((2-(Methylamino)ethoxy)methyl)benzonitrile	C₁₁H₁₄N₂O	190.25	2-(methylamino)ethoxymethyl	Nitrogen-rich side chain; used as a reference standard in pharmaceutical quality control.

Key Observations:

Substituent Effects on Reactivity :

• Hydroxyethyl Groups (e.g., 4-(2-Hydroxyethyl)benzonitrile): Increase hydrophilicity and hydrogen-bonding capacity, enhancing solubility in polar solvents .
• Methoxy Groups : Electron-donating nature stabilizes the aromatic ring, directing electrophilic substitution to specific positions .
• Halogens (Fluoro, Bromo) : Fluorine improves metabolic stability in drug candidates, while bromine facilitates Suzuki-Miyaura cross-coupling reactions .

Applications: Pharmaceuticals: Derivatives like 4-((2-(Methylamino)ethoxy)methyl)benzonitrile are used as high-purity reference standards in drug development . Agrochemicals: Fluorinated analogs (e.g., 4-Fluoro-2-methoxybenzonitrile) serve as intermediates in pesticide synthesis due to their stability . Material Science: Brominated derivatives (e.g., 4-Bromo-2-(2-methoxyethoxy)benzonitrile) are leveraged in polymer and ligand synthesis .

Safety and Handling: Compounds with hydroxyl or amino groups (e.g., 4-Hydroxy-2-methoxybenzeneacetonitrile) may exhibit skin/eye irritation (Category 2 hazards) and require careful handling .

Research Findings and Trends

• Synthetic Routes: Evidence highlights regioselective azo-coupling and etherification strategies for benzonitrile derivatives, such as the synthesis of 4-[2-(aminooxy)ethoxy]benzonitrile via nucleophilic substitution .
• Biological Activity : Derivatives with extended side chains (e.g., 4-(3-(2-Hydroxy-4-(methoxymethoxy)phenyl)propenyl)benzonitrile) show promise as kinase inhibitors in cancer research .